Cas no 14948-96-0 (p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside)

Technical Introduction: p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-galactopyranoside is a chromogenic substrate widely used in enzymatic assays, particularly for detecting β-N-acetylgalactosaminidase activity. The compound releases p-nitrophenol upon enzymatic hydrolysis, enabling spectrophotometric quantification at 405 nm. Its high purity and specificity make it suitable for research in glycobiology, enzymology, and diagnostic applications. The substrate’s stability under standard laboratory conditions ensures reliable performance in kinetic studies and enzyme characterization. Its structural similarity to natural glycosides allows for accurate modeling of biological processes involving N-acetylgalactosamine-containing glycoconjugates. This reagent is valued for its consistent reactivity and low background interference, facilitating precise measurements in both academic and industrial settings.
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside structure
14948-96-0 structure
Product Name:p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
CAS No:14948-96-0
MF:C14H18N2O8
MW:342.301324367523
MDL:MFCD00067360
CID:49978
PubChem ID:24897884
Update Time:2025-10-29

p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl-N-acetyl-beta-D-galactosaminide
    • p-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactoside
    • 4-Nitrophenyl N-acetyl-β-D-galactosaminide
    • N-((2S,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide
    • p-Nitrophenyl 2-Acet
    • p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-galactopyranoside
    • 4-Nitrophenyl 2-AcetaMido-2-deoxy-beta-D-galactopyranoside
    • 4-Nitrophenyl 2-Acetamido-2-deoxy-β-<small>D<
    • 4-nitrophenyl N-acetyl-beta-D-galactosaminide
    • 4-Nitrophenyl-N-acetyl-β-D-galactosaminide
    • p-Nitrophenyl N-acetyl-beta-D-galactosaminide
    • small>-galactopyranoside
    • 4-Nitrophenyl 2-acetamido-2-deoxy-β-D-galactopyranoside
    • p-Nitrophenyl N-acetyl-β-D-galactosaminide
    • PNP-NAG
    • GalNAc1-PNP
    • GalNAc-beta-PNP
    • GALNAC1-BETA-PNP
    • PNP-BETA-D-GALNAC
    • N-((2S,3R,4R,5R,6R)
    • 4-Nitrophenyl N-acetyl-
    • -4,5-Dihydroxy-6-(hydroxymethyl)
    • P-Nitrophenyl-2-Acetamido-2-Deoxy
    • PNP N-ACETYL-BETA-D-GALACTOSAMINIDE
    • b-D-Galactopyranoside,4-nitrophenyl 2-(acetylamino)-2-deoxy-
    • DTXSID201265021
    • 4-Nitrophenyl-N-acetyl-
    • HY-137823
    • Q27104444
    • 4-Nitrophenyl N-acetyl-beta-D-galactosaminide, >=98%
    • N-[(2S,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
    • A-D-galactosaminide
    • A884269
    • SCHEMBL419344
    • beta-D-Galactopyranoside, 4-nitrophenyl 2-(acetylamino)-2-deoxy-
    • NS00085684
    • EINECS 239-024-3
    • p-NITROPHENYL-N-ACETYL-beta-D-GALACTOSAMINIDE
    • AS-11169
    • 4-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactopyranoside
    • p-Nitrophenyl 2-acetamido-2-deoxy-?-D-galactopyranoside
    • 4-Nitrophenyl-2-acetamido-2-deoxygalactopyranoside
    • CHEBI:38406
    • 14948-96-0
    • p-Nitrophenyl 2-acetamido-2-deoxy-beta-D-galactopyranoside
    • MFCD00067360
    • 4-Nitrophenyl 2-acetamido-2-deoxy-b-D-galactopyranoside
    • 4-Nitrophenyl-N-acetyl-beta-D-galactosaminide, 4-Nitrophenyl-N-acetyl-beta-D-galactosamine
    • AKOS024464988
    • AMY41482
    • p-Nitrophenyl-N-acetyl-I(2)-D-galactosaminide
    • OMRLTNCLYHKQCK-RKQHYHRCSA-N
    • p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
    • MDL: MFCD00067360
    • Inchi: 1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12+,13-,14-/m1/s1
    • InChI Key: OMRLTNCLYHKQCK-RKQHYHRCSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 342.10600
  • Monoisotopic Mass: 342.106316
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 151

Experimental Properties

  • Color/Form: Not available
  • Density: 1.5100
  • Melting Point: 207°C(lit.)
  • Boiling Point: 694.7±55.0 °C at 760 mmHg
  • Flash Point: 374.0±31.5 °C
  • Refractive Index: 1.619
  • Solubility: DMF: 50 mg/mL, clear, yellow-green
  • PSA: 154.07000
  • LogP: -0.16860
  • Solubility: Dissolve in DMF, 50mg/ml

p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Security Information

p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Pricemore >>

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p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Suppliers

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
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(CAS:14948-96-0)4-Nitrophenyl 2-acetamido-2-deoxy-β-D-galactopyranoside
Order Number:G99010003
Stock Status:in Stock
Quantity:1g;5g;25g
Purity:98%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:14948-96-0)4-硝基苯基-N-乙酰-β-D-氨基半乳糖苷
Order Number:LE1695730
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
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Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
(CAS:14948-96-0)4-Nitrophenyl 2-acetamido-2-deoxy-β-D-galactopyranoside
G99010003
Purity:98%
Quantity:1g;5g;25g
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:14948-96-0)4-硝基苯基-N-乙酰-β-D-氨基半乳糖苷
LE1695730
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email